MJE3
Overview
Description
MJE3 is a spiroepoxide and cell-permeable, small-molecule inhibitor for phosphoglycerate mutase-1 (PGAM1), a glycolytic enzyme with postulated roles in cancer cell metabolism and proliferation. MJE3 displays antiproliferative effects in human breast cancer cells by inhibiting glycolysis. It is more potent in cells in vivo than in recombinant assays.
Scientific Research Applications
Target Discovery in Small-Molecule Cell-Based Screens
- MJE3 has been identified through cell-based screening as a compound that inhibits breast cancer cell proliferation. It was discovered using a natural product–inspired small-molecule library with protein-reactive elements.
- This compound was found to covalently label and inhibit the glycolytic enzyme phosphoglycerate mutase 1 (PGAM1), which is significant because cancer cells often rely on glycolysis for viability. This positions PGAM1 as a potential therapeutic target.
- The study highlighted the use of protein-reactive compounds in chemical genomics screens as a way to discover targets of bioactive small molecules in living systems (Evans et al., 2005).
Mechanistic and Structural Requirements for Active Site Labeling
- Further research into MJE3 revealed its mechanism and structural requirements for covalent inactivation of PGAM1.
- MJE3 labels PGAM1 on lysine-100, a conserved active site residue implicated in substrate recognition. Key elements of MJE3 important for PGAM1 labeling include an indole ring and carboxylic acid, the stereochemical orientation of the spiroepoxide, and their presentation on a rigid cyclohexane scaffold.
- These findings indicate that a special combination of binding and reactive elements are united in MJE3's structure to inactivate PGAM1, offering insights for future pharmacological tools (Evans et al., 2007).
properties
Product Name |
MJE3 |
|---|---|
Molecular Formula |
C35H40N2O7 |
Molecular Weight |
600.71 |
IUPAC Name |
2-(4-(((1-(benzyloxy)-3-(1H-indol-3-yl)-1-oxopropan-2-yl)carbamoyl)oxy)-1-oxaspiro[2.5]octan-6-yl)propan-2-yl hex-5-ynoate |
InChI |
InChI=1S/C35H40N2O7/c1-4-5-7-16-31(38)44-34(2,3)26-17-18-35(23-42-35)30(20-26)43-33(40)37-29(32(39)41-22-24-12-8-6-9-13-24)19-25-21-36-28-15-11-10-14-27(25)28/h1,6,8-15,21,26,29-30,36H,5,7,16-20,22-23H2,2-3H3,(H,37,40) |
InChI Key |
OUZLIMFGHKWCDE-UHFFFAOYSA-N |
SMILES |
O=C(OCC1=CC=CC=C1)C(NC(OC2C3(CO3)CCC(C(C)(C)OC(CCCC#C)=O)C2)=O)CC4=CNC5=C4C=CC=C5 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MJE3; MJE 3; MJE-3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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